Cas no 773099-17-5 (2-Bromo-1H-imidazole-4,5-dicarboxylic acid)

• Product Name: 2-Bromo-1H-imidazole-4,5-dicarboxylic acid
• CAS No: 773099-17-5
• MF: C₅H₃BrN₂O₄
• MW: 234.992320299149
• MDL: MFCD06208628
• CID: 95257
• PubChem ID: 14752652
• Update Time: 2025-04-19

2-Bromo-1H-imidazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-imidazole-4,5-dicarboxylic acid
• 2-Bromo--methyl-H-imidazole-4,5-dicarboxylic acid
• SCHEMBL2522013
• AMY10192
• 2-bromo-1H-imidazole-4,5-dicarboxylicacid
• FT-0727428
• AKOS005136404
• 773099-17-5
• DTXSID90563634
• DA-16816

• MDL： MFCD06208628
• Inchi： 1S/C5H3BrN2O4/c6-5-7-1(3(9)10)2(8-5)4(11)12/h(H,7,8)(H,9,10)(H,11,12)
• InChI Key： QXSCVXBTBVMWDN-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)O)=C(C(=O)O)N1

Computed Properties

• Exact Mass: 233.92762g/mol
• Monoisotopic Mass: 233.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų